Methoxybenzoic acids and derivatives
Methoxybenzoic acids and their derivatives are a class of organic compounds characterized by the presence of a methoxy (-OCH3) group attached to a benzoic acid structure. These compounds exhibit a wide range of biological activities, making them valuable in pharmaceuticals, pesticides, and other chemical applications.
Structurally, these compounds typically consist of a benzene ring bearing one or more methoxy groups with a carboxylic acid group at the para position relative to the methoxy moiety. Variations can include different numbers and positions of methoxy substitutions, which can significantly influence their physicochemical properties and biological behavior.
In pharmaceuticals, these derivatives are often used as intermediates in drug synthesis due to their favorable pharmacological profiles. For instance, they may act as prodrugs or serve as scaffolds for constructing more complex molecules with desired therapeutic effects. Additionally, methoxybenzoic acids play a role in the formulation of agrochemicals where their antioxidant and anti-inflammatory properties can enhance product efficacy.
These compounds are also employed in cosmetic products due to their potential skin permeation enhancing abilities. The functional diversity stemming from their structural variations allows for a broad range of applications across multiple industries.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 2-methoxybenzoate | 454192-12-2 | C16H13N3O4 |
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Methyl 2-methoxy-4,6-dimethylbenzoate | 110382-80-4 | C11H14O3 |
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3-Formyl-4-methoxybenzoic acid | 91420-99-4 | C9H8O4 |
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Benzoic acid, 2,3,5-trimethoxy- | 36873-96-8 | C10H12O5 |
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4-{(benzyloxy)carbonylamino}-5-chloro-2-methoxybenzoic acid | 89565-78-6 | C16H14ClNO5 |
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4-Methoxy-3-(propan-2-yl)benzoic Acid | 33537-78-9 | C11H14O3 |
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methyl 4-bromo-2-methoxy-5-sulfamoylbenzoate | 1236476-37-1 | C9H10BrNO5S |
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Methyl 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate | 478375-37-0 | C15H21BO5 |
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3-Methoxy-4-(oxazol-5-yl)benzoic acid | 1578190-67-6 | C11H9NO4 |
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Methyl 3-(benzyloxy)-4-bromo-5-methoxybenzoate | 1562340-46-8 | C16H15BrO4 |
Related Literature
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Huanhuan Zhou,Sheng Xu,Haiping Su,Mei Wang,Wenming Qiao,Licheng Ling,Donghui Long Chem. Commun., 2013,49, 3763-3765
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Zhiming Zeng,Yin Zhong,Huicui Yang,Ruihua Fei,Rui Zhou,Rafael Luque,Yonggang Hu Green Chem., 2016,18, 186-196
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Enlai Hu,Fang Liu,Hongjun Li,Tifeng Xia Mater. Chem. Front., 2021,5, 6476-6484
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Jing Gao,Mingxing Tong,Zhengyang Xing,Qiuyang Jin,Junxi Zhou,Lihui Chen,Haolan Xu,Guohua Li Chem. Commun., 2020,56, 7305-7308
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Mo Liu,Xiaoli Yang,Zimeng Tian,Huimin Wang,Liangtao Yin,Jianjun Chen,Qingqing Guan,Hao Yang,Qiulin Zhang Phys. Chem. Chem. Phys., 2022,24, 3686-3694
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Chuanjun Liu,Liang Shang,Hao Guo,Jiongming Qin,Lingpu Ge,Chun Ju Jing,Changhao Feng,Kenshi Hayashi J. Mater. Chem. C, 2020,8, 262-269
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Prabhu Narayanaswamy Venkatesan,Sangeetha Dharmalingam RSC Adv., 2015,5, 84004-84013
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Ding Ma,Qingjun Zhu,Zili Wu,Danhong Zhou,Yuying Shu,Qin Xin,Yide Xu,Xinhe Bao Phys. Chem. Chem. Phys., 2022,24, 15603-15603
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